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Compound of Interest

Compound Name:
8-Hydroxyquinoline-5-

carbaldehyde

Cat. No.: B1267011 Get Quote

Technical Support Center: 8-Hydroxyquinoline-5-
carbaldehyde
This technical support center provides essential information for researchers, scientists, and

drug development professionals working with 8-Hydroxyquinoline-5-carbaldehyde (CAS No:

2598-30-3). It includes safety precautions, troubleshooting guides for common experimental

issues, and frequently asked questions.

Safety & Handling
Proper handling of 8-Hydroxyquinoline-5-carbaldehyde is crucial to ensure laboratory safety.

This section outlines the primary hazards and recommended safety procedures.

GHS Hazard Information
Signal Word: Warning[1]

Hazard Statements:

H302: Harmful if swallowed[2]

H315: Causes skin irritation[2]
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H319: Causes serious eye irritation[2]

H335: May cause respiratory irritation[2]

Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[3]

P264: Wash skin thoroughly after handling.[3]

P270: Do not eat, drink or smoke when using this product.[3]

P280: Wear protective gloves/protective clothing/eye protection/face protection.

P301+P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel

unwell.

P302+P352: IF ON SKIN: Wash with plenty of soap and water.[1]

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[1][4]

P403+P233: Store in a well-ventilated place. Keep container tightly closed.

P501: Dispose of contents/container to an approved waste disposal plant.[4]

Personal Protective Equipment (PPE)
A detailed summary of recommended personal protective equipment is provided below.
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Protection Type Recommendation Citation

Eye/Face Protection
Wear safety glasses with side-

shields or chemical goggles.
[4]

Skin Protection

Wear appropriate protective

gloves (e.g., nitrile rubber) and

a lab coat.

[4]

Respiratory Protection

Use a NIOSH/MSHA or

European Standard EN 149

approved respirator if

exposure limits are exceeded

or if irritation or other

symptoms are experienced.

[5]

Physical & Chemical Properties
This table summarizes key quantitative data for 8-Hydroxyquinoline-5-carbaldehyde.

Property Value Citation

Molecular Formula C₁₀H₇NO₂ [6]

Molecular Weight 173.17 g/mol [6]

Appearance Yellow to brown solid/powder [1]

Melting Point ~178°C [7]

Boiling Point ~383.1°C at 760 mmHg [7]

Solubility Soluble in polar solvents. [1]

Storage Temperature
2-8°C, under an inert

atmosphere.
[7]

Experimental Protocols & Troubleshooting
8-Hydroxyquinoline-5-carbaldehyde is a versatile building block, primarily used in the

synthesis of Schiff bases for applications like fluorescent chemosensors.
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General Experimental Workflow: Synthesis of a Schiff
Base Derivative
This workflow outlines the typical steps for synthesizing a Schiff base from 8-
Hydroxyquinoline-5-carbaldehyde and a primary amine.
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General Workflow: Schiff Base Synthesis

Reagent Preparation

Reaction

Product Isolation & Purification

Characterization

Dissolve 8-Hydroxyquinoline-
5-carbaldehyde in ethanol

Mix solutions and add
 a catalytic amount of acetic acid

Dissolve primary amine
in ethanol

Reflux the mixture for 2-4 hours

Monitor reaction progress by TLC

Cool the reaction mixture

Collect precipitate by vacuum filtration

Wash the solid with cold ethanol

Dry the product under vacuum

Characterize by NMR, MS, FT-IR

Click to download full resolution via product page

Caption: General workflow for Schiff base synthesis.
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Troubleshooting Guide
Issue Possible Cause Suggested Solution

Low or no product yield in

Schiff base synthesis

1. Incomplete reaction. 2.

Catalyst inefficiency. 3.

Reagent degradation.

1. Extend reflux time and

continue monitoring by TLC. 2.

Ensure the catalytic acid (e.g.,

glacial acetic acid) is fresh and

added correctly. 3. Use freshly

opened or properly stored 8-

Hydroxyquinoline-5-

carbaldehyde and amine.

Product insolubility or

precipitation during reaction

The Schiff base product may

be poorly soluble in the

reaction solvent (e.g., ethanol).

Add a co-solvent like DMSO or

DMF to improve solubility.

Fluorescence quenching or

unexpected spectral shifts

1. Presence of quenching

metal ions. 2. Incorrect pH of

the buffer. 3.

Photodegradation.

1. Use high-purity solvents and

deionized water; consider

using a chelating agent to

remove trace metals. 2.

Optimize the pH of the buffer

system for your specific Schiff

base derivative. 3. Protect

solutions from light by using

amber vials or covering with

aluminum foil.[8]

Compound appears discolored

(darker than expected)

The compound is known to be

light-sensitive and may darken

upon exposure.[8]

Store the solid compound and

its solutions protected from

light.[8]

Frequently Asked Questions (FAQs)
Q1: What are the primary applications of 8-Hydroxyquinoline-5-carbaldehyde in research?

A1: 8-Hydroxyquinoline-5-carbaldehyde is primarily used as a versatile building block in

organic synthesis.[7] Its aldehyde group allows for the synthesis of various derivatives, most

notably Schiff bases, which are widely investigated as fluorescent chemosensors for detecting
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metal ions.[4][9] It also serves as a ligand in coordination chemistry to form stable metal

complexes with unique optical and electronic properties.[5] Additionally, its derivatives are

explored for potential biological activities, including antimicrobial and anticancer properties.[1]

Q2: How should I prepare a stock solution of 8-Hydroxyquinoline-5-carbaldehyde?

A2: Due to its better solubility in polar organic solvents, it is recommended to prepare stock

solutions in solvents like Dimethyl Sulfoxide (DMSO) or Dimethylformamide (DMF). For

biological experiments, ensure the final concentration of the organic solvent is compatible with

your assay. Given its light sensitivity, stock solutions should be stored in amber vials or

wrapped in foil and kept at 2-8°C.[7][8]

Q3: What are the key safety precautions I should take when working with this compound?

A3: Always handle 8-Hydroxyquinoline-5-carbaldehyde in a well-ventilated area or a

chemical fume hood.[4] Wear appropriate personal protective equipment, including safety

goggles, a lab coat, and chemical-resistant gloves.[4] Avoid inhalation of the powder and direct

contact with skin and eyes.[3] In case of accidental exposure, follow the first-aid measures

outlined in the Safety Data Sheet.

Q4: My compound has darkened over time. Is it still usable?

A4: 8-Hydroxyquinoline and its derivatives can be light-sensitive and may darken upon

exposure.[8] This discoloration may indicate some degradation. For sensitive applications like

fluorescence-based assays, it is recommended to use a fresh, non-discolored batch of the

compound to ensure reproducible results. For other applications, you may consider purifying

the material by recrystallization or column chromatography if its purity is critical.

Logical Relationship of Safety Procedures
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Safety Precaution Hierarchy

Risk Assessment

Emergency Response

Assess Hazards:
- Harmful if swallowed

- Skin/eye irritant
- Respiratory irritant

Engineering Controls:
Chemical Fume Hood

Administrative Controls:
Follow SOPs, Proper Labeling

Personal Protective Equipment:
Gloves, Goggles, Lab Coat

First Aid:
- Rinse eyes/skin
- Move to fresh air

Spill Control:
- Absorb and collect

- Dispose as hazardous waste

Click to download full resolution via product page

Caption: Hierarchy of safety controls for handling the compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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